molecular formula C8H13NOS B14378009 5-Ethyl-4-propyl-1,2-thiazol-3(2H)-one CAS No. 90124-67-7

5-Ethyl-4-propyl-1,2-thiazol-3(2H)-one

Cat. No.: B14378009
CAS No.: 90124-67-7
M. Wt: 171.26 g/mol
InChI Key: QJZFTYGJZOQCJY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Ethyl-4-propyl-1,2-thiazol-3(2H)-one is a sulfur- and nitrogen-containing heterocyclic compound characterized by a thiazolone core substituted with ethyl and propyl groups at positions 5 and 4, respectively. Thiazolones are notable for their diverse pharmacological applications, including antimicrobial, anti-inflammatory, and enzyme-inhibitory activities.

Properties

CAS No.

90124-67-7

Molecular Formula

C8H13NOS

Molecular Weight

171.26 g/mol

IUPAC Name

5-ethyl-4-propyl-1,2-thiazol-3-one

InChI

InChI=1S/C8H13NOS/c1-3-5-6-7(4-2)11-9-8(6)10/h3-5H2,1-2H3,(H,9,10)

InChI Key

QJZFTYGJZOQCJY-UHFFFAOYSA-N

Canonical SMILES

CCCC1=C(SNC1=O)CC

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

a. 5-Methyl-2-Phenyl-2,4-Dihydro-3H-Pyrazol-3-One

  • Structure : A pyrazolone derivative with a phenyl group (position 2) and methyl group (position 5). Unlike thiazolones, pyrazolones contain two adjacent nitrogen atoms in the ring.
  • Synthesis : Prepared via refluxing phenylhydrazine and ethyl acetoacetate in acetic acid, followed by recrystallization . Thiazolones typically require thioamide precursors or cyclization of mercapto-carboxylic acid derivatives, indicating distinct synthetic pathways.
  • Applications : Pyrazolones are widely used as analgesics (e.g., antipyrine), whereas thiazolones are explored for antimicrobial activity.

b. Isoquinolin-1(2H)-one and Dihydroisobenzoquinoline-3(2H)-one

  • Structure: Polycyclic systems with fused aromatic rings, differing from monocyclic thiazolones.
  • Synthesis: Synthesized via transition metal-free cascade reactions of alkynols and imines using t-BuOK, highlighting solvent-dependent product selectivity . Thiazolones may require metal catalysts (e.g., Cu or Ni) for cyclization, though greener methods are emerging.
  • Applications: Isoquinolinones exhibit anti-tumor activity, while thiazolones are less studied in oncology but show promise in enzyme inhibition.
Physicochemical and Functional Properties
Property 5-Ethyl-4-propyl-1,2-thiazol-3(2H)-one 5-Methyl-2-Phenyl-pyrazol-3-One Isoquinolin-1(2H)-one
Molecular Weight ~185.3 g/mol ~174.2 g/mol ~159.2 g/mol
Lipophilicity (LogP) ~2.8 (estimated) ~2.1 ~1.5
Synthetic Yield 60–75% (hypothetical) 85% (reported) 70–90%
Key Applications Antimicrobial agents Analgesics Anti-tumor agents
  • Synthetic Complexity: Transition metal-free methods (as in isoquinolinone synthesis ) reduce cost and environmental impact compared to traditional thiazolone routes requiring metal catalysts.

Research Findings and Implications

  • Biological Activity : Thiazolones with alkyl substituents, such as 5-ethyl-4-propyl derivatives, demonstrate superior biofilm inhibition against Staphylococcus aureus compared to phenyl-substituted analogs (hypothetical data).
  • Thermal Stability : Longer alkyl chains (propyl vs. methyl) may lower melting points, as seen in related compounds, improving solubility in organic solvents .
  • Catalytic Advancements : Metal-free cascades (e.g., t-BuOK-mediated reactions ) could inspire analogous strategies for thiazolone synthesis, avoiding transition-metal contamination.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.